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Compound of Interest

Compound Name: (3-Aminobenzyl)diethylamine

Cat. No.: B1274826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-[(diethylaminomethyl)aniline], a

substituted aniline derivative of interest in various chemical and pharmaceutical research fields.

This document details its chemical identity, physicochemical properties, and available synthesis

and safety information, presented in a format tailored for scientific and research applications.

Chemical Identity and Nomenclature
3-[(Diethylaminomethyl)aniline] is a chemical compound with a molecular structure featuring a

diethylaminomethyl group substituted at the meta-position of an aniline ring.

IUPAC Name: 3-[(Diethylamino)methyl]aniline[1]

Synonyms:

N-(3-Aminobenzyl)-N,N-diethylamine

Chemical Identifiers:

CAS Number: 27958-97-0[1]

Molecular Formula: C₁₁H₁₈N₂[1][2]

InChI: 1S/C11H18N2/c1-3-13(4-2)9-10-6-5-7-11(12)8-10/h5-8H,3-4,9,12H2,1-2H3
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SMILES: CCN(CC)CC1=CC=CC(N)=C1[1]

A logical diagram illustrating the relationships between these identifiers is presented below.

3-(Diethylaminomethyl)aniline

IUPAC Name Synonym CAS Number Molecular Formula

3-[(Diethylamino)methyl]aniline N-(3-Aminobenzyl)-N,N-diethylamine 27958-97-0 C11H18N2

Click to download full resolution via product page

Caption: Relationship between the common name, IUPAC name, and key identifiers for 3-

[(diethylaminomethyl)aniline].

Physicochemical Properties
A summary of the key physicochemical properties of 3-[(diethylaminomethyl)aniline] is provided

in the table below. It is important to note that experimentally determined data for this specific

compound is limited, and some values may be predicted or based on data from structurally

similar compounds.
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Property Value Source

Molecular Weight 178.27 g/mol [2]

Appearance Not available

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Synthesis
A detailed experimental protocol for the synthesis of the closely related compound, N,3-

diethylaniline, is presented here as a potential methodological reference. This procedure

involves the reductive amination of 3-ethylaniline with acetaldehyde.

Synthesis of N,3-diethylaniline (Illustrative Protocol)

Reaction Setup: To a round-bottom flask, add 3-ethylaniline (1 equivalent) and a suitable

solvent such as dichloromethane (CH₂Cl₂).

Imine Formation: Add acetaldehyde (CH₃CHO) (1.1 equivalents) to the solution and stir for

20-30 minutes at room temperature.

Reduction: Slowly add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents) to the

mixture in portions.

Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor

the progress of the reaction using Thin Layer Chromatography (TLC).

Work-up and Purification: Once the reaction is complete, quench the reaction by carefully

adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer,

wash it with brine, dry it over anhydrous sodium sulfate (Na₂SO₄), and concentrate it under

reduced pressure. The crude product can then be purified by column chromatography on

silica gel.
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The logical workflow for this synthesis is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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